1,3-Dichloropropane

• CAS No.: 142-28-9
• Product Name: 1,3-Dichloropropane
• Molecular Formula: C3H6Cl2; CH2ClCH2CH2Cl; C3H6Cl2
• Molecular Weight: 112.98 g/mol
• IUPAC Name: 1,3-dichloropropane
• Standard InChI: InChI=1S/C3H6Cl2/c4-2-1-3-5/h1-3H2
• Standard InChIKey: YHRUOJUYPBUZOS-UHFFFAOYSA-N
• SMILES: C(CCl)CCl
• Canonical SMILES: C(CCl)CCl
• Boiling Point: 248.7 °F at 760 mm Hg (USCG, 1999); 120.9 °C; 120.4 °C @ 760 mm Hg; 120 °C
• Colorform: Colorless liquid
• Density: 1.1878 at 68 °F (USCG, 1999); 1.1876 @ 20 °C/4 °C; Relative density (water = 1): 1.19
• Flash Point: 70 °F (est.) (USCG, 1999); 60 °F (Open Cup) (est); 70 °F (Closed Cup) (est); 16 °C o.c.
• Melting Point: -147.1 °F (USCG, 1999); -99.5 °C; -99 °C
• Physical Description: 1,3-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces irritating vapor. (USCG, 1999); COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 1,3-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces irritating vapor. (USCG, 1999); 1,3-dichloropropane is a chloroalkane that is propane in which a hydrogen from each of the terminal methyl groups has been replaced by a chlorine. It has a role as an environmental contaminant and a nematicide. It is a chloroalkane and a chlorohydrocarbon.
• Solubility: 0.02 M; Sol in benzene, chloroform, alcohol, ether; In water, 2.75X10+3 mg/l @ 25 °C; Solubility in water, g/100ml at 20 °C: 0.3
• Synonyms: 1,3-dichloropropane
• Vapor Density: 3.90 (air= 1); Relative vapor density (air = 1): 3.9
• Vapor Pressure: 18.16 mmHg; 18.2 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 2.4
• PubChem Compound: 8881
• Last Modified: Nov 11 2021